![molecular formula C20H29N5O2 B2491847 N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide CAS No. 1235071-89-2](/img/structure/B2491847.png)
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules like N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide often involves multistep reactions, including the formation of pyrimidine derivatives through one-pot multicomponent reactions. An efficient method for synthesizing novel pyrimidine derivatives involves the reaction of aromatic aldehydes, 2-acetylpyridine, and cyanoguanidine in the presence of NaOH in anhydrous EtOH, offering advantages such as easy work-up, convenient purification, short reaction times, and high yields (Rong et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds containing pyrimidine and piperidine units is critical for understanding their chemical behavior and reactivity. For example, hydrogen-bonded structures in related compounds reveal the importance of N-H...N, N-H...O, and π-π interactions in dictating molecular conformation and assembly in crystals. These interactions significantly influence the supramolecular aggregation and stability of the compounds (Trilleras et al., 2008).
Chemical Reactions and Properties
The reactivity of the cyclohexene, pyrimidine, and piperidine units within N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide suggests potential for engaging in a variety of chemical reactions. For instance, cyclohexene derivatives can undergo ring expansion, rearrangements, and functionalization reactions, contributing to the compound's versatility in synthetic applications (Mamedov et al., 2019).
Physical Properties Analysis
The physical properties of such a compound, including melting point, solubility, and crystalline structure, are determined by its molecular geometry and intermolecular forces. Studies on related compounds highlight the significance of molecular conformation and hydrogen bonding in determining the physical state and stability of the material (Kuleshova et al., 2000).
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N5O2/c26-18(21-12-7-16-5-2-1-3-6-16)19(27)24-15-17-8-13-25(14-9-17)20-22-10-4-11-23-20/h4-5,10-11,17H,1-3,6-9,12-15H2,(H,21,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYQAERIUZSOJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C(=O)NCC2CCN(CC2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide |
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